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Compound Name: Acid blue 80

Cat. No.: B1200697 Get Quote

Introduction

Acid Blue 80, also known by its Colour Index name C.I. 61585, is a synthetic anthraquinone

acid dye valued for its brilliant blue hue and good fastness properties.[1][2][3] As an anionic

dye, it is highly effective for dyeing protein fibers such as wool and silk, as well as polyamides

like nylon.[4][5][6] The dyeing mechanism relies on the formation of strong ionic bonds between

the dye's negatively charged sulfonate groups and the positively charged amino groups present

on the protein fibers under acidic conditions.[7][8][9] This interaction, supplemented by

hydrogen bonds and van der Waals forces, results in vibrant, durable coloration.[7][10] These

application notes provide detailed protocols and technical data for researchers and scientists

utilizing Acid Blue 80 in the dyeing of wool and silk fibers.

Data Presentation
The following tables summarize the key properties of Acid Blue 80 and typical parameters for

its application in textile dyeing.

Table 1: Chemical and Physical Properties of Acid Blue 80
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Property Value Reference

C.I. Name Acid Blue 80 [1]

C.I. Number 61585 [1][2]

CAS Number 4474-24-2 [1][2]

Molecular Formula C₃₂H₂₈N₂Na₂O₈S₂ [2][11]

Molecular Weight 678.68 g/mol [2][11]

Dye Class Anthraquinone [2][3]

Appearance Blue to red-light blue powder [1][2]

| Solubility | Soluble in water, slightly soluble in alcohol |[1][3] |

Table 2: Recommended Dyeing Parameters for Wool and Silk with Acid Blue 80

Parameter Wool Silk Reference

Dye Concentration
(% o.w.f.)

1 - 4% 1 - 4% [12][13]

Liquor Ratio 1:20 - 1:40 1:20 - 1:40 [13][14]

pH 4.0 - 5.5 4.0 - 5.5 [13][15][16][17]

Dyeing Temperature 95 - 100°C (near boil)
80 - 90°C (below

simmer)
[12][14][18][19]

Dyeing Time at

Temperature
30 - 60 minutes 45 - 60 minutes [10][12][13][19]

Auxiliaries

Acetic Acid or Citric

Acid, Levelling Agent

(optional), Sodium

Sulfate (optional)

Acetic Acid or Citric

Acid, Levelling Agent

(optional), Sodium

Sulfate (optional)

[13][17][18][20]

% on weight of fiber
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Table 3: Colorfastness Ratings of Acid Blue 80 on Wool

Fastness Test
ISO Standard Rating (1-5
Scale)

Reference

Light Fastness 6 [21]

Soaping (Fading) 3 [21]

Soaping (Staining) 4 [21]

Perspiration (Fading) 4 [21]

Perspiration (Staining) 3-4 [21]

*Note: Fastness properties on silk are generally good but specific quantitative data for Acid
Blue 80 was not available in the searched literature.[10]

Experimental Protocols
Protocol 1: Immersion Dyeing of Wool with Acid Blue 80
This protocol details a standard laboratory procedure for dyeing wool yarn or fabric to achieve

a uniform, vibrant blue color.

1. Materials and Equipment:

Wool yarn or fabric

Acid Blue 80 dye powder

White distilled vinegar (acetic acid) or citric acid[17]

Levelling agent (optional)

Non-ionic detergent

Stainless steel dye pot[12]

Heating source (stovetop or hot plate)
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Glass stirring rod

Graduated cylinders and beakers

Weighing scale

pH meter or pH strips

2. Fiber Preparation (Scouring):

Weigh the dry wool material to calculate the required amounts of dye and chemicals.

Wash (scour) the wool in a solution of warm water with a non-ionic detergent to remove any

oils, dirt, or sizing.[12][22]

Rinse the wool thoroughly with warm water until the water runs clear.

Gently squeeze out excess water, leaving the fiber damp. Do not wring, as this can cause

felting.

3. Dye Bath Preparation:

Calculate the required amount of Acid Blue 80 dye powder based on the desired depth of

shade (e.g., for a 2% shade on 100g of wool, use 2g of dye).[12]

In a separate beaker, create a paste of the dye powder with a small amount of hot water.[23]

Stir until fully dissolved, then add more hot water to create a concentrated stock solution.[23]

[24]

Fill the stainless steel dye pot with the calculated volume of water to achieve the desired

liquor ratio (e.g., for 100g of wool at a 1:30 ratio, use 3 liters of water).[14]

Add the dissolved dye stock solution to the dye pot and stir well.

If using, add a levelling agent according to the manufacturer's instructions.[13]

4. Dyeing Procedure:
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Immerse the pre-wetted, damp wool into the dye bath at room temperature.[19]

Slowly raise the temperature of the dye bath to 95-100°C (just below boiling) over a period of

30-45 minutes.[12][25] Stir the wool gently and intermittently to ensure even dye uptake and

prevent felting.[23]

Once the target temperature is reached, add the acidifier. Choose one of the following:

White Vinegar: Add approximately 50-65 ml per 100g of wool.[12][24]

Citric Acid: Add approximately 5g per liter of water.[17]

Add the acid slowly and stir gently to avoid rapid, uneven dyeing (shock striking).[23] The

target pH of the dye bath should be between 4.0 and 5.5.[13][17]

Maintain the temperature and continue to dye for 30-60 minutes, stirring gently every 10-15

minutes.[12][13] The dye bath should gradually become clear as the dye exhausts onto the

fiber.

After the dyeing time is complete, turn off the heat and allow the dye bath to cool down

slowly to room temperature. Gradual cooling is critical to prevent felting of the wool.[26]

5. Rinsing and Drying:

Once cooled, carefully remove the dyed wool from the pot.

Rinse the wool in warm water, then gradually cooler water, until the rinse water runs clear.

[12]

Gently squeeze out the excess water.

Hang the wool to air dry away from direct sunlight.

Protocol 2: Immersion Dyeing of Silk with Acid Blue 80
This protocol is adapted for silk, using lower temperatures to preserve the fiber's natural luster

and hand-feel.
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1. Materials and Equipment:

Same as for wool (Protocol 1).

2. Fiber Preparation (Scouring):

Weigh the dry silk material.

Pre-wash the silk in a solution containing a non-ionic detergent to remove sericin (gum) or

other impurities.[15][22]

Rinse thoroughly with deionized or soft water.

Gently squeeze out excess water.

3. Dye Bath Preparation:

Follow the same procedure as for wool (Protocol 1, Step 3).

4. Dyeing Procedure:

Immerse the pre-wetted silk into the dye bath at approximately 40°C.[10]

Gradually increase the temperature to 80-90°C over 30 minutes, stirring gently and

continuously to prevent creasing.[10][14][19] Crucially, do not boil the silk, as high

temperatures can damage its luster.[19]

Add the acidifier (vinegar or citric acid) to achieve a pH of 4.0-5.5.[10][15]

Maintain the temperature at 80-90°C for 45-60 minutes, continuing to stir gently to ensure

even dyeing.[10][14]

Turn off the heat and allow the dye bath to cool gradually to about 50°C before removing the

silk.[10]

5. Rinsing and Drying:

Remove the silk from the dye bath.
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Rinse the dyed silk with warm water, followed by a cold water rinse until the water runs clear.

[10] A final rinse with a small amount of vinegar can help restore the soft feel of the silk.[7]

Gently squeeze out excess water (do not wring), roll in a towel to blot, and hang to air dry or

iron on a low/silk setting while still damp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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